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An In-Depth Technical Guide to the Physical Properties of Geranylacetone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. This guide provides a

detailed overview of the key physical characteristics of geranylacetone, a naturally occurring

unsaturated ketone found in various plants like rice, mango, and tomatoes.[1] It serves as a

crucial intermediate in the synthesis of valuable compounds such as Vitamin E.[2] This

document presents its boiling point and density, outlines experimental protocols for their

determination, and illustrates the relationships between its core physical attributes.

Physical Properties of Geranylacetone
Geranylacetone is a colorless to pale yellow oily liquid with a characteristic floral, green

aroma.[2][3][4] Its chemical formula is C13H22O, and it has a molar mass of approximately

194.31 g/mol .[2][5][6]

Quantitative Data Summary
The boiling point and density of geranylacetone have been reported across various sources.

The boiling point is notably dependent on pressure.
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Physical Property Value Conditions

Boiling Point 254-258 °C
at standard atmospheric

pressure (760 mmHg)[7][8]

250 °C at 101.3 kPa[2][3]

247 °C at 760 mmHg[4][9]

126-128 °C at 10 mmHg[1][5]

124 °C at 10 mmHg[10]

105 °C at 3.75 mmHg[4]

92-93 °C at 2.50 mmHg[9]

Density 0.8698 g/cm³ at 20 °C[5]

0.8729 g/cm³ at 20 °C[3]

~0.87 g/mL at 20 °C[2]

0.873 g/mL at 25 °C[8]

0.861-0.873 g/mL at 25 °C[1][9]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the boiling point

and density of a liquid compound such as geranylacetone.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11] Distillation and the capillary method are two common

techniques for its determination.[12][13]

1. Micro-Boiling Point Determination using the Capillary Method

This method is suitable when only a small amount of the sample is available.

Apparatus:
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Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or a MelTemp apparatus)[14]

Rubber band or wire to attach the test tube and thermometer

Procedure:

A small amount of geranylacetone (a few milliliters) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the geranylacetone in the

test tube.

The test tube is attached to a thermometer.

The assembly is heated in an oil bath.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon reaching the boiling point, the vapor pressure of the geranylacetone will equal the

atmospheric pressure, resulting in a rapid and continuous stream of bubbles from the

capillary tube.[13]

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[11]

2. Boiling Point Determination by Distillation

For larger sample volumes, simple distillation provides an accurate measurement of the boiling

point.[12][15]

Apparatus:
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Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Procedure:

The distillation flask is filled with geranylacetone (not more than two-thirds full).

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The geranylacetone is heated to a gentle boil.

As the liquid boils, the vapor rises, and the temperature on the thermometer will increase

and then stabilize.

The stable temperature reading during the collection of the distillate in the receiving flask

is the boiling point of geranylacetone.[12]

Determination of Density
Density is defined as the mass of a substance per unit volume. The pycnometer method is a

precise way to determine the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Thermometer

Procedure:
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The clean, dry pycnometer is weighed accurately on an analytical balance

(m_pycnometer).

The pycnometer is filled with distilled water of a known temperature and weighed again

(m_pycnometer+water). The temperature of the water is recorded.

The pycnometer is emptied and thoroughly dried.

The pycnometer is then filled with geranylacetone at the same temperature and weighed

(m_pycnometer+geranylacetone).

The density of geranylacetone is calculated using the following formulas:

Mass of water = m_pycnometer+water - m_pycnometer

Volume of pycnometer = Mass of water / Density of water at the recorded temperature

Mass of geranylacetone = m_pycnometer+geranylacetone - m_pycnometer

Density of geranylacetone = Mass of geranylacetone / Volume of pycnometer

Logical Relationships of Physical Properties
The physical properties of a compound like geranylacetone are intrinsic characteristics that

are determined by its molecular structure.

Geranylacetone

Physical Properties

Geranylacetone

Boiling Point Density
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Click to download full resolution via product page

Caption: Core physical properties of Geranylacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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